![molecular formula C15H14F3N3O2 B7683345 (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamide](/img/structure/B7683345.png)
(3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamide is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as TRPM8 agonist due to its ability to activate the TRPM8 ion channel. The TRPM8 ion channel is a member of the transient receptor potential (TRP) family of ion channels that are involved in various physiological processes such as pain sensation, temperature regulation, and taste perception.
Mechanism of Action
(3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamide activates the (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamideM8 ion channel by binding to its extracellular domain. (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamideM8 activation leads to the influx of calcium ions into the cell, which results in various physiological responses such as pain sensation, temperature regulation, and taste perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily mediated through the activation of the (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamideM8 ion channel. This compound has been shown to induce cold and menthol sensations, which are mediated through (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamideM8 activation. Additionally, this compound has been shown to inhibit cancer cell proliferation and migration through (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamideM8 activation.
Advantages and Limitations for Lab Experiments
The use of (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamide in lab experiments has several advantages. This compound is highly specific for (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamideM8 activation, which allows for the investigation of (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamideM8-mediated physiological responses without the interference of other ion channels. Additionally, this compound is relatively easy to synthesize, which allows for the large-scale production of this compound. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which may limit its use in aqueous-based experiments.
Future Directions
There are several future directions for the use of (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamide in scientific research. One of the future directions is the investigation of the role of (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamideM8 activation in cancer therapy. This compound has been shown to inhibit cancer cell proliferation and migration, and further studies are needed to investigate its potential as a cancer therapeutic agent. Another future direction is the investigation of the role of (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamideM8 activation in metabolic disorders such as obesity and diabetes. This compound has been shown to regulate glucose metabolism, and further studies are needed to investigate its potential as a therapeutic agent for metabolic disorders.
Synthesis Methods
The synthesis of (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamide involves the reaction of 3-(trifluoromethyl)phenylhydrazine with ethyl 3-oxobutanoate in the presence of sodium ethoxide to obtain ethyl 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-4-carboxylate. The obtained product is then treated with N-Boc-3-aminopropanol and trifluoroacetic acid to obtain the final product this compound.
Scientific Research Applications
(3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamide has been extensively used in scientific research due to its ability to activate the (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamideM8 ion channel. This compound has been used in various studies to investigate the role of (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamideM8 ion channel in pain sensation, temperature regulation, and taste perception. Additionally, this compound has been used in studies to investigate the effect of (3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamideM8 activation on cancer cell proliferation and migration.
properties
IUPAC Name |
(3R)-N-[1-[3-(trifluoromethyl)phenyl]pyrazol-3-yl]oxolane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F3N3O2/c16-15(17,18)11-2-1-3-12(8-11)21-6-4-13(20-21)19-14(22)10-5-7-23-9-10/h1-4,6,8,10H,5,7,9H2,(H,19,20,22)/t10-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYTYZEQIWQOKTL-SNVBAGLBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1C(=O)NC2=NN(C=C2)C3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC[C@@H]1C(=O)NC2=NN(C=C2)C3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.